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Compound of Interest

Compound Name: 2-Bromo-4-phenylpyridine

Cat. No.: B1345544 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Bromo-4-phenylpyridine.

Adherence to these protocols is essential for ensuring personal safety and minimizing

environmental impact.

Chemical Identifier:

Name: 2-Bromo-4-phenylpyridine

CAS Number: 54151-74-5

Molecular Formula: C11H8BrN

Molecular Weight: 234.09 g/mol [1][2]

Hazard Summary: 2-Bromo-4-phenylpyridine is a hazardous substance that requires careful

handling. Key hazards include:

Toxic if swallowed.[3]

Fatal in contact with skin.[3]

Causes skin irritation.[3][4][5][6]

Causes serious eye irritation.[3][4][5][6][7]
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May cause respiratory irritation.[3][5][6]

Combustible liquid.[3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 2-Bromo-4-
phenylpyridine to prevent exposure.

PPE Item Specification Purpose

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber)[8][9]

To prevent skin contact. Fatal if

absorbed through the skin.[3]

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.[7][10] A face shield is

recommended when there is a

splash hazard.[11]

To protect eyes from splashes

and irritation.[3][4]

Skin and Body Protection

Standard laboratory coat.[8]

[10] Consider a chemical-

resistant apron for larger

quantities.

To protect clothing and

underlying skin from

contamination.[12]

Respiratory Protection
Use exclusively in a certified

chemical fume hood.[9][13]

To avoid inhalation of dust,

mists, or vapors, which can

cause respiratory irritation.[3]

[5]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Ensure a safety shower and eyewash station are readily accessible and have been recently

tested.[7]

Work exclusively within a properly functioning chemical fume hood to minimize inhalation

exposure.[9][13]
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Keep the container tightly closed when not in use.[3][13]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking in the handling

area.[3][13]

2. Donning PPE:

Inspect all PPE for damage before use.

Don a lab coat, ensuring it is fully buttoned.

Put on safety glasses or goggles.

Wash and dry hands thoroughly before putting on gloves.

Select the correct size and type of chemical-resistant gloves (nitrile is a good general

choice).[14]

Ensure gloves overlap the cuffs of the lab coat.[11]

3. Chemical Handling:

Handle 2-Bromo-4-phenylpyridine as a solid.

Carefully weigh the required amount in the fume hood. Avoid creating dust.

If transferring the substance, use spark-proof tools.[13]

Ground and bond the container and receiving equipment to prevent static discharge.[3][13]

Do not get the chemical in your eyes, on your skin, or on your clothing.[3][13]

Do not eat, drink, or smoke when using this product.[3]

4. Doffing PPE:

Remove gloves first, peeling them off from the cuff to the fingertips without touching the outer

surface.
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Dispose of gloves in the designated hazardous waste container.

Remove the lab coat, turning it inside out to contain any contamination.

Remove eye protection.

Wash hands thoroughly with soap and water.[3][4]

Emergency Procedures
Situation Protocol

Skin Contact

Immediately take off all contaminated clothing.

[6] Wash the affected area with plenty of soap

and water for at least 15 minutes.[7][8][15] Seek

immediate medical attention as skin contact can

be fatal.[3]

Eye Contact

Immediately rinse cautiously with water for

several minutes, including under the eyelids.[7]

[13] Remove contact lenses if present and easy

to do so. Continue rinsing for at least 15

minutes.[7] Seek immediate medical attention.

[7]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing.[7][13] If breathing is

difficult or stops, provide artificial respiration.[7]

Seek immediate medical attention.[13]

Ingestion

Do NOT induce vomiting.[13] Rinse the mouth

with water.[13][15] Seek immediate medical

attention.[13]

Spill

Evacuate the area.[10] For small spills, absorb

the material with an inert, non-combustible

absorbent such as vermiculite or sand.[10] For

large spills, contact your institution's

Environmental Health and Safety (EHS)

department immediately.[10]
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Disposal Plan
All materials contaminated with 2-Bromo-4-phenylpyridine must be treated as hazardous

waste.

1. Waste Segregation and Collection:

Collect all waste, including unused product, contaminated consumables (e.g., pipette tips,

gloves, absorbent pads), and empty containers, in a designated hazardous waste container.

[10]

Do not mix this waste with other waste streams.[3]

The container must be made of a compatible material, be in good condition, and kept

securely closed.[10]

2. Labeling and Storage:

Clearly label the hazardous waste container with "Hazardous Waste" and the full chemical

name: "2-Bromo-4-phenylpyridine".

Store the sealed waste container in a designated, well-ventilated, and secure satellite

accumulation area away from incompatible materials such as strong oxidizing agents.[10]

[13]

3. Final Disposal:

Dispose of the contents and container through an approved and licensed waste disposal

company.[3][7][13] Adhere strictly to all federal, state, and local regulations for hazardous

waste disposal.[3][4][10]

Workflow for Handling 2-Bromo-4-phenylpyridine
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Preparation

Chemical Handling (in Fume Hood)

Cleanup and Disposal Emergency Response

Verify fume hood certification
and eyewash/shower function

Gather all necessary materials

Don appropriate PPE:
- Lab Coat

- Goggles/Face Shield
- Nitrile Gloves

Weigh/transfer
2-Bromo-4-phenylpyridine

Proceed to handling

Perform experimental procedure

Spill, Exposure, or Fire OccursSegregate all hazardous waste
(solid, liquid, PPE)

Procedure complete

Clean work area

Doff PPE correctly

Wash hands thoroughly

Follow Emergency Procedures:
- Evacuate/Alarm

- Administer First Aid
- Contact EHS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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